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Compound of Interest

Compound Name: Sulfide, 2-chloroethyl isopropyl

CAS No.: 4303-41-7

Cat. No.: B1268141

Get Quote

Executive Summary
2-Chloroethyl isopropyl sulfide (CAS: 4303-41-7) serves as a critical monofunctional simulant

for Sulfur Mustard (HD). Structurally, it retains the

-chloroethyl sulfide core responsible for the vesicant properties of HD, while the isopropyl group
introduces steric bulk that modulates reactivity (specifically hydrolysis and alkylation rates).

This guide provides a definitive reference for the identification of CEIPS using Mass

Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy. It

emphasizes the differentiation of CEIPS from its ethyl analog (CEES) and provides mechanistic

insights into its fragmentation and spectral signatures.

Chemical Identity & Physical Properties[1][2][3][4]
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Parameter Data

IUPAC Name 1-Chloro-2-(propan-2-ylsulfanyl)ethane

Common Name 2-Chloroethyl isopropyl sulfide (CEIPS)

CAS Registry Number 4303-41-7

Molecular Formula

C

H

ClS

Molecular Weight 138.66 g/mol

Structure

(CH

)

CH–S–CH

–CH

–Cl

Physical State Colorless to pale yellow liquid

Density ~1.02 g/mL (Predicted)

Boiling Point ~165 °C (Predicted based on CEES @ 156°C)

Synthesis & Reaction Pathway
Understanding the synthesis of CEIPS is essential for interpreting impurity peaks in

spectroscopic data (e.g., residual thiols or disulfides). The most common route involves the

nucleophilic substitution of 2-propanethiol with 1-bromo-2-chloroethane.

Synthesis Workflow Diagram
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Figure 1: Nucleophilic substitution pathway for CEIPS synthesis. Note the selectivity required to

avoid bis-substitution.

Mass Spectrometry (EI-MS)
Methodology: Electron Ionization (70 eV). Diagnostic Value: The mass spectrum of CEIPS is

characterized by the isotopic signature of Chlorine (

Cl/

Cl ratio of 3:1) and alpha-cleavage fragmentation typical of sulfides.

Fragmentation Pathway Analysis
Molecular Ion (M+): Observed at m/z 138 and 140 (3:1 intensity).

Alpha-Cleavage (Isopropyl Loss): Cleavage of the C-S bond on the isopropyl side yields the

2-chloroethylsulfenyl cation.

McLafferty-like Rearrangement: While less dominant than in esters, sulfides can undergo

rearrangements losing alkene fragments.

Base Peak: Often associated with the stable alkyl sulfide fragments or the loss of the

chloroethyl group.

Key Ions Table
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m/z Ion Composition Fragment Origin
Relative Intensity
(Approx)

138
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H

ClS]

Molecular Ion (

Cl)
20-30%

140

[C

H

ClS]

Molecular Ion (

Cl)
~10%

123

[C

H

ClS]

Loss of Methyl (M -

15)
< 5%

95

[C

H

ClS]

Loss of Isopropyl (M -

43)
High

75

[C

H

S]

Loss of Chloroethyl (M

- 63)
Moderate

63

[C

H

Cl]

Chloroethyl cation Moderate

43 [C

H

Isopropyl cation Base Peak (100%)
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]

Fragmentation Logic Diagram

Figure 2: Primary EI-MS Fragmentation Pathways for CEIPS
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Figure 2: The formation of m/z 43 and m/z 95 are the primary diagnostic splits for isopropyl

sulfides.

Nuclear Magnetic Resonance (NMR)
Solvent: CDCl

(Chloroform-d) | Frequency: 400 MHz (Standard)

The

H NMR spectrum of CEIPS is distinct from CEES due to the isopropyl splitting pattern
(septet/doublet) replacing the ethyl pattern (quartet/triplet).

H NMR Assignment Table
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Chemical Shift
(

, ppm)

Multiplicity Integral Assignment
Coupling (

, Hz)

3.62 Triplet 2H

Cl-CH

-CH

-S

3.01 Septet 1H

S-CH-(CH

)

2.84 Triplet 2H

Cl-CH

-CH

-S

1.28 Doublet 6H

-CH-(CH

)

Mechanistic Insight:

The deshielding effect of Chlorine shifts the terminal methylene to ~3.62 ppm.

The Sulfur atom has a weaker deshielding effect, placing the adjacent methylene and

methine protons in the 2.8–3.0 ppm range.

Differentiation: In CEES (Ethyl analog), the methyl group appears as a triplet at ~1.2 ppm,

whereas in CEIPS, the isopropyl methyls appear as a strong doublet at ~1.28 ppm.

C NMR Assignments
43.5 ppm: Cl-CH

-
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35.2 ppm: S-CH-(CH

)

33.8 ppm: -CH

-S-

23.4 ppm: -CH-(CH

)

Infrared Spectroscopy (FTIR)
Methodology: ATR (Attenuated Total Reflectance) or Liquid Film (NaCl plates).

The IR spectrum confirms the functional groups but is less specific for structural isomerism

than NMR.

Wavenumber (cm

)
Vibration Mode Description

2960 - 2850 C-H Stretch
Strong aliphatic sp

C-H stretching.

1385 & 1365 C-H Bend

Gem-dimethyl doublet.

Characteristic "rabbit ears"

split of the isopropyl group.

700 - 750 C-Cl Stretch
Strong, broad band typical of

primary alkyl chlorides.

600 - 700 C-S Stretch

Weak to moderate bands,

often obscured in the

fingerprint region.
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Experimental Protocol: Sample Preparation for
Analysis
Self-Validating Protocol for Purity Check

GC-MS Screening:

Dilute 1 µL of CEIPS in 1 mL of Dichloromethane (DCM).

Inject 1 µL into GC-MS (Split 20:1).

Validation: Verify absence of m/z 76 (CS

solvent impurity) and m/z 158/160 (Bis(2-chloroethyl) sulfide - HD impurity).

NMR Prep:

Dissolve ~10 mg CEIPS in 0.6 mL CDCl

.

Validation: Ensure the integral ratio of the doublet (1.28 ppm) to the downfield triplet (3.62

ppm) is exactly 3:1. Deviation indicates hydrolysis (formation of alcohol) or oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloroethyl ethyl sulfide [webbook.nist.gov]

2. 2-Chloroethyl ethyl sulfide [webbook.nist.gov]

To cite this document: BenchChem. [Spectroscopic Data Guide: 2-Chloroethyl Isopropyl
Sulfide (CEIPS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268141/docs#spectroscopic-data-guide-2-
chloroethyl-isopropyl-sulfide-ceips]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268141?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

